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Compound of Interest

Compound Name: Mycorradicin

Cat. No.: B1237083 Get Quote

For researchers, scientists, and drug development professionals, the proper management of

laboratory chemicals is paramount for safety and regulatory compliance. This document

provides a comprehensive guide to the handling and disposal of mycorradicin, a key

apocarotenoid involved in arbuscular mycorrhizal symbiosis. While a specific Safety Data

Sheet (SDS) for pure mycorradicin is not readily available in public databases, this guide

synthesizes current knowledge of its biochemical context and general principles of chemical

waste management to ensure safe laboratory practices.

Chemical and Physical Properties
Mycorradicin is a C14 apocarotenoid, a product of carotenoid cleavage, which contributes to

the yellow pigmentation observed in plant roots colonized by arbuscular mycorrhizal (AM) fungi.

[1][2] Limited quantitative data on the physicochemical properties of isolated mycorradicin is

available. The following table summarizes known information regarding related products

containing mycorrhizal fungi, which may offer some context for handling.
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Property Information (from related products)

Appearance

Products containing mycorrhizal fungi are

described as brown liquids or off-white to grey

powders.[3][4] Mycorradicin itself is a yellow

pigment.[1][2]

Solubility

Mycorrhizal product formulations are noted to be

soluble in water.[3] The solubility of pure

mycorradicin is not specified.

pH A related product has a pH of 3.8-4.0.[3]

Boiling Point
A related liquid product has a boiling point of

100°C.[3]

Flammability
Products containing mycorrhizal fungi are

generally non-flammable.[3][5]

Stability Stable under normal laboratory temperatures.[4]

Health and Safety Hazards
Specific toxicological data for mycorradicin is not available. However, based on general

laboratory safety principles and data from related compounds and mixtures, the following

precautions should be taken:

Skin and Eye Contact: May cause mild skin and eye irritation.[3][5]

Ingestion: While acute toxicity is not known, ingestion of large amounts may cause

gastrointestinal irritation.[3][5]

Inhalation: Inhalation of dust from powdered forms of related products may cause respiratory

irritation.[6][7]

Personal Protective Equipment (PPE): To mitigate risks, the following PPE should be worn

when handling mycorradicin or materials contaminated with it:

Gloves: Chemical-resistant gloves, such as nitrile, are recommended.[3]
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Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[3][5]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If there is a risk of generating aerosols or dust, a suitable respirator

should be used.[7]

Proper Disposal Procedures
As there are no specific disposal guidelines for mycorradicin, a conservative approach based

on standard procedures for chemical waste disposal is required. All mycorradicin waste,

including pure compounds, solutions, and contaminated materials, should be treated as

hazardous chemical waste.

Step-by-Step Disposal Protocol:

Segregation and Collection:

Collect all mycorradicin waste in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

The label should include "Hazardous Waste," the chemical name "Mycorradicin," and any

known hazard information.

Do not mix mycorradicin waste with other chemical waste streams unless compatibility is

confirmed.

Contaminated Materials:

Any materials that have come into contact with mycorradicin, such as pipette tips, gloves,

bench paper, and glassware, must be disposed of as hazardous waste.

Contaminated glassware should be decontaminated if possible or disposed of in a

designated container for broken glass waste.

Deactivation (if feasible):
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Chemical deactivation should only be performed by trained personnel in a controlled

environment, such as a fume hood. Given the lack of specific data for mycorradicin, a

general approach for organic compounds could be considered, but is not recommended

without further research.

Final Disposal:

All mycorradicin waste must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[8]

Follow all local, state, and federal regulations for hazardous waste disposal.[6][7]

Mycorradicin Biosynthesis Pathway
Mycorradicin is synthesized in plant roots during symbiosis with AM fungi. The biosynthesis of

mycorradicin and related C13 cyclohexenone derivatives originates from a C40 carotenoid

precursor through the methylerythritol phosphate (MEP) pathway.[2]
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Caption: Biosynthetic pathway of mycorradicin from the MEP pathway.

Experimental Workflow for Mycorradicin Analysis
The extraction and analysis of apocarotenoids like mycorradicin from root material is a

common procedure in studying AM symbiosis.
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Caption: Workflow for the extraction of mycorradicin from root samples.[9]
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By adhering to these guidelines, laboratory professionals can handle and dispose of

mycorradicin and related materials in a manner that ensures safety and environmental

responsibility. Always consult your institution's EHS department for specific guidance and to

ensure compliance with all applicable regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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